Cas no 137694-17-8 (N/A)

• Product Name: N/A
• CAS No: 137694-17-8
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 2078638
• PubChem ID: 15386743
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Gibberellin A115
• GA116
• GA115
• DTXSID801121893
• 137694-17-8
• (1I+/-,4aI+/-,4bI(2),6I+/-,10I(2))-4a-Formyl-6-hydroxy-1-methyl-8-methylenegibbane-1,10-dicarboxylic acid
• (1alpha,4aalpha,4bbeta,6alpha,10beta)-4a-Formyl-6-hydroxy-1-methyl-8-methylenegibbane-1,10-dicarboxylic acid
• N/A

• Inchi： 1S/C20H26O6/c1-10-7-20-8-11(10)12(22)6-13(20)19(9-21)5-3-4-18(2,17(25)26)15(19)14(20)16(23)24/h9,11-15,22H,1,3-8H2,2H3,(H,23,24)(H,25,26)
• InChI Key： ABTNJGAZZKYLLD-UHFFFAOYSA-N
• SMILES： CC1(C2C(C3C4(C2C(=O)O)CC(C(C4)C(O)C3)=C)(C=O)CCC1)C(=O)O

Computed Properties

• Exact Mass: 362.17293854Da
• Monoisotopic Mass: 362.17293854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.736
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C20-gibberellin 6-carboxylic acids